Cas no 1314775-36-4 (1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid)
1314775-36-4 structure
Product Name:1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
CAS No:1314775-36-4
MF:C10H8BrClO2
MW:275.526321411133
MDL:MFCD19692945
CID:5602508
PubChem ID:83744840
Update Time:2023-09-01
1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Z1269241250
- 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
- 1314775-36-4
- EN300-1913501
- 1-(3-bromo-4-chlorophenyl)cyclopropane-1-carbo xylic acid
- Cyclopropanecarboxylic acid, 1-(3-bromo-4-chlorophenyl)-
- 1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid
-
- MDL: MFCD19692945
- Inchi: 1S/C10H8BrClO2/c11-7-5-6(1-2-8(7)12)10(3-4-10)9(13)14/h1-2,5H,3-4H2,(H,13,14)
- InChI Key: XHRHNFHYFQBJLJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1)C1(C(=O)O)CC1)Cl
Computed Properties
- Exact Mass: 273.93962g/mol
- Monoisotopic Mass: 273.93962g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.763±0.06 g/cm3(Predicted)
- Boiling Point: 396.4±42.0 °C(Predicted)
- pka: 3.96±0.20(Predicted)
1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1913501-0.05g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 0.05g |
$229.0 | 2023-08-31 | |
| Enamine | EN300-1913501-0.1g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 0.1g |
$342.0 | 2023-08-31 | |
| Enamine | EN300-1913501-0.25g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 0.25g |
$487.0 | 2023-08-31 | |
| Enamine | EN300-1913501-0.5g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 0.5g |
$768.0 | 2023-08-31 | |
| Enamine | EN300-1913501-1.0g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 1g |
$986.0 | 2023-06-02 | |
| Enamine | EN300-1913501-2.5g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 2.5g |
$1931.0 | 2023-08-31 | |
| Enamine | EN300-1913501-5.0g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 5g |
$2858.0 | 2023-06-02 | |
| Enamine | EN300-1913501-10.0g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 10g |
$4236.0 | 2023-06-02 | |
| Enamine | EN300-1913501-1g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 1g |
$986.0 | 2023-08-31 | |
| Enamine | EN300-1913501-5g |
1-(3-bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid |
1314775-36-4 | 95% | 5g |
$2858.0 | 2023-08-31 |
1-(3-Bromo-4-chlorophenyl)cyclopropane-1-carboxylic acid Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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